Cas no 1013820-92-2 (3-[4-(benzenesulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine)

• Product Name: 3-[4-(benzenesulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine
• CAS No: 1013820-92-2
• MF: C₁₉H₂₂N₆O₂S
• MW: 398.481981754303
• CID: 6198988
• PubChem ID: 16839207
• Update Time: 2025-06-10

3-[4-(benzenesulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(benzenesulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine
• 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-(4-(phenylsulfonyl)piperazin-1-yl)pyridazine
• 1013820-92-2
• F2319-0167
• AKOS024638810
• 3-[4-(benzenesulfonyl)piperazin-1-yl]-6-(3,5-dimethylpyrazol-1-yl)pyridazine

• Inchi： 1S/C19H22N6O2S/c1-15-14-16(2)25(22-15)19-9-8-18(20-21-19)23-10-12-24(13-11-23)28(26,27)17-6-4-3-5-7-17/h3-9,14H,10-13H2,1-2H3
• InChI Key： FYPXLUMGEROLSD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCN(C2=CC=C(N=N2)N2C(C)=CC(C)=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 398.15249514g/mol
• Monoisotopic Mass: 398.15249514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92.6Ų

Additional information on 3-[4-(benzenesulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine

3-[4-(Benzenesulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine

3-[4-(Benzenesulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine (CAS No. 1013820-92-2) is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyridazine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecule consists of a pyridazine ring system substituted with two distinct functional groups: a benzenesulfonylpiperazine moiety at position 3 and a 3,5-dimethylpyrazole group at position 6. These substituents contribute to the compound's pharmacokinetic properties, bioavailability, and biological activity.

The benzenesulfonyl group attached to the piperazine ring is a common structural motif in drug design, often used to enhance solubility and stability. Piperazine itself is a saturated six-membered ring containing two nitrogen atoms, which can act as hydrogen bond donors or acceptors, thereby influencing the compound's interactions with biological targets. The 3,5-dimethylpyrazole group, on the other hand, introduces additional electron-donating groups that can modulate the electronic properties of the molecule. This combination of functional groups makes 3-[4-(benzenesulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine a promising candidate for various pharmacological applications.

Recent studies have highlighted the potential of this compound as a modulator of kinase activity, particularly in the context of cancer therapy. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with cancer progression. By targeting specific kinases, this compound could potentially inhibit tumor growth and metastasis. Preclinical experiments have demonstrated that 3-[4-(benzenesulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine exhibits selective binding to certain kinase domains, leading to reduced cell proliferation in vitro.

In addition to its kinase-modulating properties, this compound has also been investigated for its anti-inflammatory and antioxidant activities. The pyridazine ring system is known to possess inherent antioxidant properties due to its conjugated π-electron system, which can scavenge reactive oxygen species (ROS). The presence of the benzenesulfonyl and pyrazole groups further enhances these properties by stabilizing the molecule and increasing its radical scavenging capacity. These findings suggest that 3-[4-(benzenesulfonyl)piperazin-1-yil]-6-(3,5-dimethyl-lH-pyrazol-l-yil)pyridazine could be developed into a therapeutic agent for inflammatory diseases or oxidative stress-related conditions.

The synthesis of CAS No. 1013820-92-2 involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the pyridazine core through cyclization reactions, followed by substitution reactions to introduce the benzenesulfonylpiperazine and pyrazole groups. The optimization of reaction conditions has been crucial in achieving high yields and purity levels for this compound. Researchers have also explored alternative synthetic routes to improve scalability and reduce production costs.

From an analytical standpoint, this compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have provided detailed insights into its molecular structure, stereochemistry, and solid-state properties. For instance, X-ray crystallography has revealed that CAS No. 1013820-92-2 crystallizes in a monoclinic lattice with specific packing interactions that influence its physical properties.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic profile of 3-[4-(benzenesulfonyl)piperazin-l-yil]-6-(3,S-dimethyl-lH-pyrazol-l-yil)pyridazine through structural modifications. These modifications aim to enhance its bioavailability while maintaining its biological activity. For example, researchers are exploring the addition of hydrophilic groups or pro-drug strategies to improve absorption across biological membranes.

In conclusion, CAS No. 1013820-S-S-S represents a significant advancement in the development of novel therapeutic agents with multifaceted biological activities. Its unique molecular architecture and promising preclinical results position it as a strong candidate for further investigation in clinical settings. As research continues to unfold, this compound holds great potential for addressing unmet medical needs in oncology, inflammation, and oxidative stress-related disorders.